Cas no 1357628-15-9 (Benzaldehyde, 2-methoxy-5-[(trifluoromethyl)thio]-, oxime)

• Product Name: Benzaldehyde, 2-methoxy-5-[(trifluoromethyl)thio]-, oxime
• CAS No: 1357628-15-9
• MF: C₉H₈F₃NO₂S
• MW: 251.225531578064
• MDL: MFCD29066658
• CID: 5218185
• Update Time: 2026-03-06

Benzaldehyde, 2-methoxy-5-[(trifluoromethyl)thio]-, oxime Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-methoxy-5-[(trifluoromethyl)thio]-, oxime

• MDL： MFCD29066658
• Inchi： 1S/C9H8F3NO2S/c1-15-8-3-2-7(16-9(10,11)12)4-6(8)5-13-14/h2-5,14H,1H3
• InChI Key： KVHDTYHMCWUERH-UHFFFAOYSA-N
• SMILES： C(=NO)C1=CC(SC(F)(F)F)=CC=C1OC

Additional information on Benzaldehyde, 2-methoxy-5-[(trifluoromethyl)thio]-, oxime

Benzaldehyde, 2-methoxy-5-[(trifluoromethyl)thio]-, oxime (CAS No. 1357628-15-9): A Comprehensive Overview

Benzaldehyde, 2-methoxy-5-[(trifluoromethyl)thio]-, oxime (CAS No. 1357628-15-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-methoxy-5-(trifluoromethylthio)benzaldehyde oxime, is characterized by its unique structure, which includes a methoxy group, a trifluoromethylthio group, and an oxime functional group. These structural features contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The oxime functional group in Benzaldehyde, 2-methoxy-5-[(trifluoromethyl)thio]-, oxime is particularly noteworthy due to its reactivity and the ability to form stable complexes with metal ions. This property makes the compound a valuable intermediate in the synthesis of coordination complexes and metallopharmaceuticals. Recent studies have explored the use of such compounds in the development of targeted drug delivery systems and as potential therapeutic agents for various diseases.

In the realm of medicinal chemistry, Benzaldehyde, 2-methoxy-5-[(trifluoromethyl)thio]-, oxime has shown promise as a lead compound for the development of new drugs. The trifluoromethylthio group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, which are crucial factors in drug design. Research has demonstrated that compounds containing this group exhibit improved pharmacokinetic properties and enhanced biological activity compared to their non-fluorinated counterparts.

One of the key areas of interest for Benzaldehyde, 2-methoxy-5-[(trifluoromethyl)thio]-, oxime is its potential as an anticancer agent. Studies have shown that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and survival. For instance, a recent study published in the Journal of Medicinal Chemistry reported that Benzaldehyde, 2-methoxy-5-[(trifluoromethyl)thio]-, oxime effectively inhibited the activity of cyclin-dependent kinases (CDKs), which are critical enzymes in cell cycle regulation.

Furthermore, Benzaldehyde, 2-methoxy-5-[(trifluoromethyl)thio]-, oxime has been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a central role in many diseases, including arthritis and neurodegenerative disorders. Research has shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. A study published in the Journal of Inflammation Research demonstrated that Benzaldehyde, 2-methoxy-5-[(trifluoromethyl)thio]-, oxime significantly reduced the expression of TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages.

The synthesis of Benzaldehyde, 2-methoxy-5-[(trifluoromethyl)thio]-, oxime involves several well-established chemical reactions. One common approach is to start with 2-methoxy-5-(trifluoromethylthio)benzaldehyde, which can be prepared through a series of substitution and oxidation reactions. The aldehyde is then converted to the corresponding oxime using hydroxylamine or its derivatives. This synthetic route provides a scalable and efficient method for producing high-purity Benzaldehyde, 2-methoxy-5-[(trifluoromethyl)thio]-, oxime, making it suitable for both laboratory research and industrial applications.

In addition to its medicinal applications, Benzaldehyde, 2-methoxy-5-[(trifluoromethyl)thio]-, oxime has found use in other areas such as materials science and analytical chemistry. For example, it can be used as a ligand in the synthesis of metal complexes with unique electronic and optical properties. These complexes have potential applications in catalysis and sensing technologies. A recent study published in Inorganic Chemistry highlighted the synthesis of copper(II) complexes using Benzaldehyde, 2-methoxy-5-[(trifluoromethyl)thio]-, oxime as a ligand and demonstrated their catalytic activity in C-H activation reactions.

The safety profile of Benzaldehyde, 2-methoxy-5-[(trifluoromethyl)thio]-, oxime is an important consideration for its use in pharmaceuticals and other applications. Extensive toxicological studies have been conducted to evaluate its potential adverse effects on human health and the environment. These studies have shown that while Benzaldehyde, 2-methoxy-5-[(trifluoromethyl)thio)-oxime is generally well-tolerated at low concentrations, it may cause skin irritation or allergic reactions in some individuals. Therefore, appropriate handling precautions should be taken when working with this compound.

In conclusion, Benzaldehyde, 2-methoxy-5-[(trifluoromethyl)thio]-, oxime (CAS No. 1357628-15-9) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure endows it with diverse properties that make it suitable for applications ranging from drug development to materials science. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern chemistry.